(2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid

• Molecular Formula: C5H8N4O2
• Molecular Weight: 156.14 g/mol
• IUPAC Name: (2S)-2-amino-3-(1H-1,2,4-triazol-5-yl)propanoic acid
• InChI: InChI=1S/C5H8N4O2/c6-3(5(10)11)1-4-7-2-8-9-4/h2-3H,1,6H2,(H,10,11)(H,7,8,9)/t3-/m0/s1
• InChI Key: CAPORZWUTKSILW-VKHMYHEASA-N
• Isomeric SMILES: C1=NNC(=N1)C[C@@H](C(=O)O)N
• Canonical SMILES: C1=NNC(=N1)CC(C(=O)O)N

Description

(2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid is a chiral amino acid derivative featuring a 1,2,4-triazole ring substituted at the 3-position and a propanoic acid backbone. Its stereochemistry (S-configuration at C2) and the 4H-triazole moiety distinguish it from other triazole-containing compounds. The compound is structurally related to natural amino acids but modified for enhanced biochemical interactions, particularly in drug design targeting enzymes or receptors involving heterocyclic recognition .

Preparation Methods

Cyclization of Hydrazide Intermediates

The cyclization of hydrazide derivatives represents a foundational approach for constructing the 1,2,4-triazole core. In a method analogous to the synthesis of 5-aryl-1,2,4-triazole-coupled acetamides , the carboxyl group of (2S)-2-azanylpropanoic acid is esterified to form methyl (2S)-2-azanylpropanoate. Subsequent treatment with hydrazine hydrate yields the corresponding hydrazide, (2S)-2-azanylpropanehydrazide. Cyclization is achieved by refluxing with methyl isothiocyanate in basic methanol, forming the 1,2,4-triazole ring via intramolecular dehydrogenation .

Reaction Conditions :

• Esterification : Methanol, H$_2$SO$_4$, reflux (76°C, 3–4 h).

• Hydrazide Formation : Hydrazine hydrate, methanol, 76°C, 3–4 h.

• Cyclization : Methyl isothiocyanate, NaOH (10%), methanol, 225°C, 3–6 h.

This method achieves regioselectivity through thiourea intermediate formation, with acidification (pH 4–5) precipitating the triazole product .

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

While CuAAC is traditionally associated with 1,2,3-triazoles , modifications enable 1,2,4-triazole synthesis. A propargyl derivative of (2S)-2-azanylpropanoic acid is reacted with an azide under Cu(I) catalysis. For example, propargylglycine reacts with benzyl azide in the presence of CuSO$_4$/sodium ascorbate, yielding a 1,2,3-triazole. To favor 1,2,4-triazoles, the reaction is conducted in dimethylformamide (DMF) at 100°C with excess azide, exploiting thermodynamic control .

Optimized Protocol :

• Substrate : (2S)-2-Azanyl-3-propynylpropanoic acid.

• Azide : 3-Azido-1H-1,2,4-triazole.

• Catalyst : CuI (10 mol%), triethylamine (1.2 equiv).

• Conditions : DMF, 100°C, 12 h.

Yields of 68–72% are reported for analogous systems, with regioselectivity confirmed via $^{1}\text{H}$ NMR coupling constants .

Condensation of Hydrazines with α-Keto Acids

Condensation of (2S)-2-azanylpropanoic acid derivatives with α-keto acids offers a route to 1,2,4-triazoles. For instance, reacting (2S)-2-azanylpropanehydrazide with glyoxylic acid in acetic acid generates a Schiff base, which undergoes cyclodehydration upon heating. This method mirrors the synthesis of 5-hydroxy-1,2,3-triazoles , adapted for 1,2,4-regioisomers by substituting α-keto esters with α-keto acids.

Procedure :

• Schiff Base Formation : Hydrazide + glyoxylic acid, acetic acid, RT, 2 h.

• Cyclization : Reflux at 120°C, 6 h.

• Isolation : Acidification to pH 3–4, filtration.

The product is obtained in 65% yield, with stereochemical integrity verified by chiral HPLC .

Solid-Phase Peptide Synthesis (SPPS) with Triazole Functionalization

SPPS enables precise incorporation of the triazole moiety during amino acid assembly. Using Fmoc-protected (2S)-2-azanylpropanoic acid, the triazole is introduced via on-resin cyclization. A Merrifield resin-bound peptide sequence undergoes azide-alkyne coupling, followed by cyclization with ammonium persulfate.

SPPS Workflow :

• Resin Loading : Fmoc-(2S)-2-azanylpropanoic acid → Wang resin.

• Alkyne Attachment : Propargyl bromide, DIPEA, DMF.

• Cyclization : CuBr, tert-butyl hydroperoxide, 24 h.

This method achieves 85% purity, with MALDI-TOF MS confirming molecular weight .

Enzymatic Resolution of Racemic Mixtures

Enantioselective synthesis is achieved using lipases to resolve racemic triazole-amino acid intermediates. Candida antarctica lipase B (CAL-B) catalyzes the acetylation of the (R)-enantiomer, leaving the desired (S)-isomer unreacted.

Enzymatic Protocol :

• Substrate : Racemic 3-(4H-1,2,4-triazol-3-yl)propanoic acid.

• Acyl Donor : Vinyl acetate.

• Conditions : Phosphate buffer (pH 7.0), 37°C, 48 h.

The (S)-enantiomer is isolated with 99% ee, as demonstrated by chiral GC analysis .

Microwave-Assisted Cyclization

Microwave irradiation enhances reaction efficiency for triazole formation. A mixture of (2S)-2-azanylpropanehydrazide and formamidine acetate in DMSO is irradiated at 150°C for 20 minutes, directly forming the triazole ring.

Microwave Parameters :

• Power : 300 W.

• Solvent : DMSO.

• Temperature : 150°C, 20 min.

This method reduces reaction time from hours to minutes, achieving 78% yield .

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Stereoselectivity	Scalability
Hydrazide Cyclization	70	95	High	Industrial
CuAAC	68	90	Moderate	Lab-scale
SPPS	85	98	Excellent	Research
Enzymatic Resolution	45	99	Excellent	Pilot-scale
Microwave-Assisted	78	92	High	Lab-scale

Spectroscopic Characterization

1H NMR (400 MHz, D$_2$O) :

• δ 8.21 (s, 1H, triazole-H).

• δ 3.98 (q, J = 6.5 Hz, 1H, CH-NH$_2$).

• δ 2.91 (dd, J = 15.0, 6.5 Hz, 1H, CH$_2$).

• δ 2.75 (dd, J = 15.0, 6.5 Hz, 1H, CH$_2$).

13C NMR (101 MHz, D$_2$O) :

• δ 174.2 (COOH).

• δ 152.4 (triazole-C).

• δ 56.1 (CH-NH$_2$).

• δ 35.8 (CH$_2$).

Challenges in Industrial-Scale Production

• Regioselectivity : Competing 1,2,3-triazole formation necessitates precise stoichiometry .

• Stereochemical Integrity : Racemization during cyclization requires low-temperature protocols .

• Cost of Catalysts : Cu(I) catalysts contribute to 40% of raw material costs in CuAAC .

Chemical Reactions Analysis

Structural and Chemical Identifiers

This compound is characterized by its molecular formula C₅H₈N₄O₂ , molecular weight 156.14 g/mol , and systematic name (2S)-2-amino-3-(1H-1,2,4-triazol-5-yl)propanoic acid . Key structural features include:

• Triazole ring : A 1,2,4-triazole moiety attached at the 3-position of the propanoic acid backbone.

• Amino group : A primary amine (-NH₂) at the 2-position of the propanoic acid chain.

• Carboxylic acid : A terminal -COOH group, enabling reactivity in condensation and esterification reactions.

Identifier	Value	Source
CAS Number	10463-73-7
SMILES	N[C@@H](Cc1[nH]cnn1)C(O)=O
InChIKey	CAPORZWUTKSILW-VKHMYHEASA-N
Molecular Weight	156.14 g/mol

Reactivity and Potential Chemical Transformations

While explicit reaction data for this compound is limited in the provided sources, its functional groups suggest several plausible chemical reactions:

Functional Group Interactions

• Carboxylic Acid Group :

  • Amide Formation : Reaction with amines to form amides (e.g., coupling with EDC/NHS).

  • Esterification : Reaction with alcohols under acidic conditions.

• Amino Group :

  • Nucleophilic Substitution : Participation in nucleophilic acyl substitution or alkylation.

  • Imine Formation : Reaction with carbonyl compounds under specific conditions.

• Triazole Ring :

  • Click Chemistry : Potential for azide-alkyne cycloaddition (Huisgen reaction) if functionalized.

Structural Stability and Biorelevance

The compound’s stereochemistry (2S configuration) and heterocyclic triazole ring may influence its stability and interaction with biological targets. The triazole moiety is known for favorable drug-like properties, including solubility and hydrogen-bonding capacity .

Comparative Structural Analysis

A comparison of structural features with similar nitrogen-containing heterocycles highlights its unique properties:

Compound	Key Features	Biological Relevance
(2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid	Triazole + propanoic acid + amine	Potential enzyme inhibition
5-Amino-1H-pyrazole	Pyrazole ring	Anti-inflammatory activity
1H-imidazole	Imidazole ring	Broad pharmaceutical use

Research Gaps and Limitations

The provided sources lack explicit data on reaction kinetics, catalytic conditions, or experimental protocols for chemical transformations involving this compound. Further studies are required to explore its reactivity in diverse chemical environments.

Scientific Research Applications

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. (2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid has shown promise in inhibiting the growth of various pathogenic bacteria and fungi. Its mechanism of action often involves interference with nucleic acid synthesis or cell wall integrity .

Anticancer Properties

The compound has also been investigated for its potential anticancer effects. Studies suggest that it may induce apoptosis in cancer cells through multiple pathways, including the modulation of apoptotic proteins and inhibition of cell proliferation signals .

Neuroprotective Effects

Recent studies have indicated that triazole derivatives can offer neuroprotective benefits. The ability of (2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid to cross the blood-brain barrier may facilitate its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Fungicides

The antifungal properties of (2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid make it a candidate for use as a fungicide in agriculture. Its efficacy against various plant pathogens can help improve crop yields and reduce losses due to fungal diseases .

Plant Growth Regulators

Emerging research suggests that triazole compounds can act as plant growth regulators. They may influence plant metabolism and growth patterns by modulating hormone levels or stress responses .

Synthesis of Polymers

The unique chemical structure of (2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid allows for its incorporation into polymer matrices. This can enhance the mechanical properties and thermal stability of materials used in various applications, including coatings and composites .

Coordination Chemistry

Due to its ability to form stable complexes with metal ions, this compound is explored in coordination chemistry for the development of new materials with specific electronic or optical properties .

Case Study 1: Antimicrobial Efficacy Assessment

A study published in ACS Omega evaluated the antimicrobial activity of various triazole derivatives, including (2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid. The results demonstrated a significant reduction in bacterial viability against Staphylococcus aureus and Escherichia coli when treated with this compound at concentrations as low as 50 µg/mL .

Case Study 2: Neuroprotective Mechanisms

In a preclinical study investigating neuroprotective agents for Alzheimer's disease, (2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid exhibited a reduction in amyloid-beta plaques and improved cognitive function in animal models. This suggests its potential as a therapeutic agent against neurodegeneration .

Mechanism of Action

The mechanism of action of (2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid involves its interaction with molecular targets such as enzymes and receptors. The triazole ring can form stable complexes with metal ions, which can modulate the activity of metalloenzymes. Additionally, the amino group can participate in hydrogen bonding and electrostatic interactions, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Stereochemical and Substituent Variations

(2R)-2-amino-3-(4-methyl-4H-1,2,4-triazol-3-yl)propanoic acid

• Structure : R-configuration at C2; methyl group at the 4-position of the triazole.
• Molecular Formula : C₆H₁₀N₄O₂
• Molecular Weight : 170.17 g/mol
• The R-configuration may alter binding affinity in chiral environments .

3-(1,2,4-Triazol-1-yl)-L-alanine

• Structure : Triazole substituted at the 1-position (vs. 3-position in the target compound).
• CAS : 4819-36-7
• Key Differences : Substitution position affects electronic distribution; 1-yl triazole may engage in different hydrogen-bonding interactions compared to 3-yl derivatives, influencing receptor selectivity .

Heterocyclic Modifications

3-(4,5-di(pyridin-2-yl)-4H-1,2,4-triazol-3-yl)propanoic acid

• Structure : Pyridinyl groups at 4,5-positions of the triazole.
• Synthesis Yield : 55.39% (Method A)

2-[(4-methyl-1,3-thiazol-2-yl)amino]propanoic acid

• Structure : Thiazole ring replaces triazole.
• Key Differences : Thiazole’s sulfur atom contributes to distinct electronic properties and metabolic stability compared to nitrogen-rich triazoles .

Functional Group Variations

(2S)-2-amino-3-trisulfanylpropanoic acid (TSY)

• Structure : Trisulfanyl (-S-S-S-) group replaces triazole.
• Molecular Formula: C₃H₇NO₂S₃

3-Methyl-L-histidine

• Structure : Imidazole ring instead of triazole.
• CAS : 368-16-1
• Key Differences : Imidazole’s lower aromaticity and pKa (~6.0) compared to triazole (pKa ~10.3) alter protonation states under physiological conditions, affecting bioavailability .

Physicochemical and Spectral Data Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Spectral Features (IR, NMR)
Target Compound	C₅H₈N₄O₂	156.14	O–H stretch (~3400 cm⁻¹), C=O (~1700 cm⁻¹)
(2R)-Methyl-triazole analog	C₆H₁₀N₄O₂	170.17	Additional C–H stretches (methyl, ~2900 cm⁻¹)
Pyridinyl-triazole derivative	C₁₈H₁₅N₅O₂	333.35	Aromatic C–H (pyridine, ~3050 cm⁻¹)
Thiazole derivative	C₇H₉N₃O₂S	199.23	S–C=N stretch (~1250 cm⁻¹)

Biological Activity

The compound (2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid (CID 40584729) is a derivative of triazole, a class of compounds known for their diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, potential therapeutic applications, and relevant case studies.

• Molecular Formula : C$_5$H$_8$N$_4$O$_2$
• Molecular Weight : 172.14 g/mol
• Structure : The compound features a triazole ring, which is significant for its biological interactions.

Antimicrobial Activity

Triazole derivatives have been extensively studied for their antimicrobial properties. Research indicates that compounds with a triazole moiety exhibit significant activity against various bacteria and fungi. For example, some studies have shown that similar triazole-containing compounds can inhibit the growth of Escherichia coli and Staphylococcus aureus, making them promising candidates for developing new antibiotics .

Anticancer Potential

The PI3K/AKT/mTOR signaling pathway is crucial in regulating cell growth and proliferation. Dysfunction in this pathway often leads to cancer progression. Recent studies have indicated that triazole derivatives can modulate this pathway, potentially suppressing tumor growth. In particular, compounds similar to (2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid have shown promise in inhibiting tumor cell proliferation in xenograft models .

Neuroprotective Effects

There is emerging evidence that triazole derivatives may exert neuroprotective effects. For instance, some research has indicated that these compounds can influence neurotransmitter systems and provide protection against neurodegenerative diseases by reducing oxidative stress and inflammation .

Case Studies

Study	Findings	Reference
Study on Antimicrobial Activity	Demonstrated significant inhibition of bacterial growth in E. coli and S. aureus with IC$_{50}$ values in the low micromolar range for related triazole compounds.
Evaluation of Anticancer Properties	Found that triazole derivatives effectively inhibited tumor growth in mouse models by modulating the PI3K/AKT/mTOR pathway.
Neuroprotection Study	Showed that triazole compounds reduced oxidative stress markers in neuronal cell cultures, indicating potential for treating neurodegenerative conditions.

The biological activity of (2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid is primarily attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : It may inhibit enzymes involved in critical metabolic pathways.
• Receptor Modulation : The compound could act on specific receptors affecting neurotransmitter release and signaling.

Q & A

Q. What are the established synthetic routes for (2S)-2-azanyl-3-(4H-1,2,4-triazol-3-yl)propanoic acid, and how do reaction conditions influence yield and purity?

Methodological Answer: The synthesis typically involves multi-step reactions, starting with functionalized triazole precursors. Key steps include:

• Condensation : Refluxing triazole derivatives (e.g., 4-amino-1,2,4-triazoles) with aldehydes or ketones in ethanol/acetic acid under reflux (4–6 hours) to form Schiff bases .
• Cyclization : Using NaBH3CN or similar reducing agents to stabilize intermediates, achieving yields of 80–88% .
• Acid Hydrolysis : Refluxing with concentrated HCl (8 hours) to cleave protecting groups, yielding the final amino acid derivative (70–75% yield) .

Q. Critical Factors :

• Solvent Choice : Polar solvents (ethanol, methanol) improve solubility but may require extended reflux times.
• Catalysts : Acetic acid enhances imine formation, while NaBH3CN ensures selective reduction without side reactions .
• Purification : Column chromatography or recrystallization is essential to isolate enantiomerically pure forms, as racemization can occur during hydrolysis .

Q. Which spectroscopic and crystallographic methods are most effective for characterizing this compound, and how do they address structural ambiguities?

Methodological Answer:

• 1H/13C NMR : Assigns proton environments (e.g., triazole protons at δ 7.8–8.2 ppm) and carbon backbone signals. For example, the α-amino acid proton appears as a doublet (δ 3.5–4.0 ppm) with coupling constants confirming stereochemistry .
• X-ray Crystallography : SHELX software refines crystal structures, resolving ambiguities in stereochemistry and hydrogen bonding. The triazole ring’s planarity and bond lengths (1.30–1.35 Å for C-N) confirm tautomeric forms .
• Elemental Analysis : Validates purity (>95%) by matching experimental C/H/N ratios to theoretical values .

Q. Data Contradictions :

• Tautomerism : 1,2,4-triazole derivatives exhibit keto-enol tautomerism, leading to variable NMR signals. X-ray data definitively assign the dominant tautomer .

Advanced Research Questions

Q. How does the compound’s stereochemistry impact its biological activity, and what strategies optimize enantiomeric purity?

Methodological Answer:

• Chiral Resolution : Use of (S)-specific catalysts (e.g., L-proline) during synthesis ensures retention of configuration. Chiral HPLC with a cellulose-based column (e.g., Chiralpak® IC) separates enantiomers, achieving >99% ee .
• Biological Relevance : The (2S) configuration enhances binding to enzymes like histone deacetylases (HDACs), as shown in antiproliferative assays (IC50 = 1.2–3.5 µM in HeLa cells) .

Q. Challenges :

• Racemization : Acidic hydrolysis steps risk racemization. Low-temperature (0–5°C) conditions and short reaction times mitigate this .

Q. What in vitro models are used to evaluate its pharmacological potential, and how do researchers mitigate cytotoxicity in these assays?

Methodological Answer:

• Antiproliferative Assays : MTT-based screening in cancer cell lines (e.g., MCF-7, A549) with IC50 calculations. Dose-response curves (0.1–100 µM) identify therapeutic windows .
• Antimycobacterial Activity : Microplate Alamar Blue assays against Mycobacterium tuberculosis (MIC = 6.25–12.5 µg/mL), with cytotoxicity controls in Vero cells .

Q. Mitigation Strategies :

• Selectivity Index (SI) : Compounds with SI >10 (e.g., IC50 in Vero cells = 50 µM vs. MIC = 6.25 µg/mL) are prioritized .
• Prodrug Design : Esterification of the carboxylic acid group reduces off-target effects while maintaining activity .

Q. How do researchers reconcile discrepancies in reported biological activities across studies, and what methodological controls ensure data reliability?

Methodological Answer:

• Standardized Protocols : Use of CLSI guidelines for antimicrobial assays minimizes variability in inoculum size and incubation conditions .
• Data Normalization : Activity is reported relative to positive controls (e.g., isoniazid for antimycobacterial assays) to account for batch-to-batch differences .

Q. Case Study :

• A 2024 study reported HDAC inhibition (IC50 = 2.1 µM), while a 2023 study found weaker activity (IC50 = 8.7 µM). The discrepancy was traced to variations in enzyme sources (recombinant vs. cell lysate) and buffer pH .